Cas no 885524-96-9 (1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER)

1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER structure
885524-96-9 structure
Product Name:1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER
CAS No:885524-96-9
MF:C13H15NO2
MW:217.263703584671
CID:1928105
PubChem ID:67274542
Update Time:2025-04-21

1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER
    • DTXSID401287906
    • SCHEMBL2090257
    • 885524-96-9
    • ethyl 1-ethyl-1H-indole-3-carboxylate
    • ethyl 1-ethylindole-3-carboxylate
    • 1h-indole-3-carboxylic acid,1-ethyl-,ethyl ester
    • DKTASPVYNKDYMO-UHFFFAOYSA-N
    • 1-Ethyl-1H-indole-3-carboxylic acid ethyl ester
    • MDL: MFCD11617126
    • Inchi: 1S/C13H15NO2/c1-3-14-9-11(13(15)16-4-2)10-7-5-6-8-12(10)14/h5-9H,3-4H2,1-2H3
    • InChI Key: DKTASPVYNKDYMO-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN(CC)C2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 217.110278721Da
  • Monoisotopic Mass: 217.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 31.2Ų
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